CAY10561

• CAS No.: 933786-58-4
• Product Name: CAY10561
• Molecular Formula: C22H17Cl2FN4O2
• Molecular Weight: 459.3
• IUPAC Name: N-[1-(3-chloro-4-fluorophenyl)-2-hydroxyethyl]-4-[4-(3-chlorophenyl)-1H-pyrazol-5-yl]-1H-pyrrole-2-carboxamide
• Standard InChI: InChI=1S/C22H17Cl2FN4O2/c23-15-3-1-2-12(6-15)16-10-27-29-21(16)14-8-19(26-9-14)22(31)28-20(11-30)13-4-5-18(25)17(24)7-13/h1-10,20,26,30H,11H2,(H,27,29)(H,28,31)
• Standard InChIKey: YMUYGRBBEDYUOP-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)Cl)C2=C(NN=C2)C3=CNC(=C3)C(=O)NC(CO)C4=CC(=C(C=C4)F)Cl
• Description: The extracellular signal-regulated kinase (ERK) signal transduction pathway regulates a diverse array of cellular processes. These processes include cell survival, proliferation, motility, and differentiation and are constitutively activated in cancers involving lung, colon, pancreas, kidney, and ovary. CAY10561 is a potent, ATP-competitive inhibitor of ERK2 (Ki = 2 nM). This compound is highly selective for ERK2 compared to other kinases such as PKA (Ki = 0.39 µM) and JNK3 (Ki = 4 µM). CAY10561 inhibits proliferation of COLO 205 cells with an IC50 value of 0.54 µM.
• Synonyms: Pyrazolylpyrrole ERK Inhibitor
• Reference: 1.Junttila, M.R.,Li, S.P., and Westermarck, J. Phosphatase-mediated crosstalk between MAPK signaling pathways in the regulation of cell survival. The FASEB Journal 22, 1-12 (2008).
• PubChem Compound: 135523966
• Last Modified: Nov 11 2021